Cas no 117465-49-3 (3-MORPHOLINONE, 2,6-DIMETHYL-, (2R-TRANS)-)

• Product Name: 3-MORPHOLINONE, 2,6-DIMETHYL-, (2R-TRANS)-
• CAS No: 117465-49-3
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 3296270
• PubChem ID: 14243217
• Update Time: 2025-04-21

3-MORPHOLINONE, 2,6-DIMETHYL-, (2R-TRANS)- Chemical and Physical Properties

Names and Identifiers

• 3-MORPHOLINONE, 2,6-DIMETHYL-, (2R-TRANS)-
• CID 14243217
• 117465-49-3
• (2R,6R)-2,6-dimethylmorpholin-3-one

• Inchi： 1S/C6H11NO2/c1-4-3-7-6(8)5(2)9-4/h4-5H,3H2,1-2H3,(H,7,8)/t4-,5-/m1/s1
• InChI Key： CJOJYCRMCKNQNN-RFZPGFLSSA-N
• SMILES： N1C[C@@H](C)O[C@H](C)C1=O

Computed Properties

• Exact Mass: 129.078978594Da
• Monoisotopic Mass: 129.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38.3Ų